![molecular formula C14H17F2NO B261421 N-cyclohexyl-2,4-difluoro-N-methylbenzamide](/img/structure/B261421.png)
N-cyclohexyl-2,4-difluoro-N-methylbenzamide
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Overview
Description
N-cyclohexyl-2,4-difluoro-N-methylbenzamide (CFM) is a chemical compound that belongs to the family of amides. It is a white crystalline powder that has a melting point of 65-67°C. CFM has been used extensively in scientific research due to its unique properties.
Mechanism of Action
N-cyclohexyl-2,4-difluoro-N-methylbenzamide acts as a selective blocker of the Nav1.7 sodium channel, which is involved in the transmission of pain signals. This compound binds to the channel and prevents the influx of sodium ions, thus reducing the transmission of pain signals.
Biochemical and Physiological Effects:
This compound has been shown to have significant effects on pain transmission. Studies have shown that this compound can reduce pain in animal models of neuropathic pain and inflammatory pain. This compound has also been shown to have anti-inflammatory effects, which may contribute to its analgesic properties.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-cyclohexyl-2,4-difluoro-N-methylbenzamide in lab experiments is its selectivity for the Nav1.7 sodium channel. This property allows researchers to study the role of this channel in pain transmission. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in some experiments.
Future Directions
There are several future directions for research on N-cyclohexyl-2,4-difluoro-N-methylbenzamide. One area of research is the development of new analgesics based on this compound. Researchers are also studying the effects of this compound on other sodium channels and their potential role in pain transmission. Another area of research is the optimization of the synthesis method to improve the yield and purity of this compound.
Conclusion:
In conclusion, this compound is a chemical compound that has unique properties and has been extensively used in scientific research. Its selectivity for the Nav1.7 sodium channel makes it a potential candidate for the development of new analgesics. This compound has significant effects on pain transmission and has anti-inflammatory properties. While this compound has advantages and limitations for lab experiments, there are several future directions for research on this compound.
Synthesis Methods
The synthesis of N-cyclohexyl-2,4-difluoro-N-methylbenzamide involves the reaction between N-methyl-4-piperidone and cyclohexyl isocyanate in the presence of 2,4-difluoroaniline. The reaction is carried out in a solvent such as dichloromethane or tetrahydrofuran at room temperature. The product is then purified by recrystallization to obtain pure this compound.
Scientific Research Applications
N-cyclohexyl-2,4-difluoro-N-methylbenzamide has been used extensively in scientific research due to its unique properties. One of the most significant applications of this compound is in the field of neuroscience. This compound has been shown to act as a selective blocker of the Nav1.7 sodium channel, which is involved in the transmission of pain signals. This property makes this compound a potential candidate for the development of new analgesics.
properties
Molecular Formula |
C14H17F2NO |
---|---|
Molecular Weight |
253.29 g/mol |
IUPAC Name |
N-cyclohexyl-2,4-difluoro-N-methylbenzamide |
InChI |
InChI=1S/C14H17F2NO/c1-17(11-5-3-2-4-6-11)14(18)12-8-7-10(15)9-13(12)16/h7-9,11H,2-6H2,1H3 |
InChI Key |
AXKSFOUXGXVYCR-UHFFFAOYSA-N |
SMILES |
CN(C1CCCCC1)C(=O)C2=C(C=C(C=C2)F)F |
Canonical SMILES |
CN(C1CCCCC1)C(=O)C2=C(C=C(C=C2)F)F |
Origin of Product |
United States |
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